Cas no 827301-22-4 (L-Methionine, L-seryl-L-tyrosyl-L-lysyl-L-methionyl-)

• Product name: L-Methionine, L-seryl-L-tyrosyl-L-lysyl-L-methionyl-
• CAS No: 827301-22-4
• MF: C₂₈H₄₆N₆O₈S₂
• MW: 658.830244541168
• CID: 685553
• PubChem ID: 71417649

L-Methionine, L-seryl-L-tyrosyl-L-lysyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-seryl-L-tyrosyl-L-lysyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoic acid
• 827301-22-4
• DTXSID20836984
• L-Seryl-L-tyrosyl-L-lysyl-L-methionyl-L-methionine

• Inchi： InChI=1S/C28H46N6O8S2/c1-43-13-10-21(26(39)33-22(28(41)42)11-14-44-2)32-25(38)20(5-3-4-12-29)31-27(40)23(34-24(37)19(30)16-35)15-17-6-8-18(36)9-7-17/h6-9,19-23,35-36H,3-5,10-16,29-30H2,1-2H3,(H,31,40)(H,32,38)(H,33,39)(H,34,37)(H,41,42)/t19-,20-,21-,22-,23-/m0/s1
• InChI Key： AHTHXPDYEFPQEO-VUBDRERZSA-N
• SMILES： CSCCC(C(=O)NC(CCSC)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CO)N

Computed Properties

• Exact Mass: 658.28185479g/mol
• Monoisotopic Mass: 658.28185479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 22
• Complexity: 909
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 297Ų